Cas no 1261732-86-8 (Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate)

• Product Name: Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate
• CAS No: 1261732-86-8
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4920251
• Update Time: 2025-10-29

Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate

• Inchi： 1S/C14H10F3NO3/c1-21-13(20)11-7-6-10(12(19)18-11)8-2-4-9(5-3-8)14(15,16)17/h2-7H,1H3,(H,18,19)
• InChI Key： RYSLUWLBYAFSJP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(C(=O)OC)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 500
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate

Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate (CAS No. 1261732-86-8): A Comprehensive Overview

Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate (CAS No. 1261732-86-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate consists of a picolinic acid derivative with a hydroxyl group at the 6-position and a trifluoromethyl-substituted phenyl ring at the 5-position. This arrangement imparts distinct physicochemical properties, including solubility, stability, and metabolic profiles, which are critical factors in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring trifluoromethyl groups. The trifluoromethyl moiety is known to enhance metabolic stability, binding affinity, and overall bioactivity, making it a popular choice in medicinal chemistry. The presence of this group in Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate suggests that it may exhibit enhanced efficacy and reduced susceptibility to degradation compared to analogous compounds lacking this substitution.

The hydroxyl group at the 6-position of the picolinic acid backbone further contributes to the compound's versatility. Hydroxyl-containing heterocycles are frequently found in biologically active molecules due to their ability to form hydrogen bonds and interact with biological targets. This feature may be particularly relevant in the context of drug design, where specific interactions with biological receptors or enzymes are often required for therapeutic efficacy.

Recent studies have begun to elucidate the potential applications of Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate in various therapeutic areas. For instance, its structural motif is reminiscent of several known bioactive compounds that target inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory agents. Additionally, the compound's ability to modulate enzyme activity has prompted exploration into its potential as a kinase inhibitor or other enzyme-targeted therapies.

The synthesis of Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern organic synthesis techniques.

In terms of pharmacokinetic properties, preliminary data suggest that Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate exhibits favorable solubility and stability under physiological conditions. These characteristics are crucial for ensuring adequate absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for clinical efficacy. Further studies are warranted to fully characterize its pharmacokinetic behavior and identify any potential liabilities that may need to be addressed during drug development.

The potential role of Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate in drug discovery is further underscored by its structural diversity and functional flexibility. By serving as a scaffold for medicinal chemists, this compound offers opportunities to explore novel chemical space and develop next-generation therapeutics with improved pharmacological profiles. The integration of computational modeling and high-throughput screening techniques may accelerate the discovery process by identifying derivatives with enhanced potency and selectivity.

As research continues to advance, the applications of Methyl 6-hydroxy-5-(4-(trifluoromethyl)phenyl)picolinate are expected to expand beyond initial investigations. Its unique structural features and promising properties position it as a valuable asset in the pharmaceutical industry's quest for innovative treatments. By leveraging cutting-edge synthetic methods and exploring its full therapeutic potential, this compound holds promise for addressing unmet medical needs across multiple disease areas.